Cas no 1090454-59-3 (N-[1-(ethanesulfonyl)piperidin-4-yl]-2-phenylethene-1-sulfonamide)

• Product Name: N-[1-(ethanesulfonyl)piperidin-4-yl]-2-phenylethene-1-sulfonamide
• CAS No: 1090454-59-3
• MF: C₁₅H₂₂N₂O₄S₂
• MW: 358.476181507111
• CID: 5683947
• PubChem ID: 40000308
• Update Time: 2025-10-20

N-[1-(ethanesulfonyl)piperidin-4-yl]-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z319917630
• N-[1-(ethanesulfonyl)piperidin-4-yl]-2-phenylethene-1-sulfonamide
• AB01001422-01
• 1090454-59-3
• (E)-N-(1-ethylsulfonylpiperidin-4-yl)-2-phenylethenesulfonamide
• EN300-26578785

• Inchi： 1S/C15H22N2O4S2/c1-2-23(20,21)17-11-8-15(9-12-17)16-22(18,19)13-10-14-6-4-3-5-7-14/h3-7,10,13,15-16H,2,8-9,11-12H2,1H3/b13-10+
• InChI Key： ONDZMUTYPRSYKT-JLHYYAGUSA-N
• SMILES： S(CC)(N1CCC(CC1)NS(/C=C/C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 358.10209953g/mol
• Monoisotopic Mass: 358.10209953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on N-[1-(ethanesulfonyl)piperidin-4-yl]-2-phenylethene-1-sulfonamide

Research Briefing on N-[1-(ethanesulfonyl)piperidin-4-yl]-2-phenylethene-1-sulfonamide (CAS: 1090454-59-3)

N-[1-(ethanesulfonyl)piperidin-4-yl]-2-phenylethene-1-sulfonamide (CAS: 1090454-59-3) is a sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in targeting specific biological pathways. Recent studies have explored its role as a modulator of protein-protein interactions and its efficacy in inhibiting key enzymes involved in disease progression.

The synthesis and characterization of N-[1-(ethanesulfonyl)piperidin-4-yl]-2-phenylethene-1-sulfonamide have been detailed in several recent publications. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its molecular structure and confirm its purity. These studies highlight the compound's stability under physiological conditions, making it a promising candidate for further drug development.

In vitro and in vivo studies have demonstrated the compound's potential as a selective inhibitor of certain kinases and proteases, which are critical targets in oncology and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that N-[1-(ethanesulfonyl)piperidin-4-yl]-2-phenylethene-1-sulfonamide exhibited significant inhibitory activity against a specific kinase implicated in tumor growth, with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for anticancer therapies.

Further research has explored the pharmacokinetic properties of N-[1-(ethanesulfonyl)piperidin-4-yl]-2-phenylethene-1-sulfonamide, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate favorable bioavailability and minimal off-target effects, which are essential for its transition into clinical trials. However, challenges such as optimizing its solubility and reducing potential toxicity remain areas of active investigation.

The compound's mechanism of action has also been a focal point of recent studies. Molecular docking simulations and binding assays have revealed that N-[1-(ethanesulfonyl)piperidin-4-yl]-2-phenylethene-1-sulfonamide interacts with specific amino acid residues in the active sites of target proteins, thereby disrupting their function. This mechanistic insight provides a foundation for structure-activity relationship (SAR) studies aimed at designing more potent analogs.

In summary, N-[1-(ethanesulfonyl)piperidin-4-yl]-2-phenylethene-1-sulfonamide (CAS: 1090454-59-3) represents a promising scaffold for drug discovery, with demonstrated efficacy in preclinical models. Ongoing research is expected to further elucidate its therapeutic potential and address current limitations, paving the way for its development into a clinically viable agent. Future studies should focus on optimizing its pharmacological properties and evaluating its safety profile in human trials.